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Compound of Interest

Compound Name: 1-Heptyl-1H-pyrazol-3-amine

CAS No.: 1184254-69-0

Cat. No.: B6320412

Get Quote

Executive Summary & Structural Logic
Heptyl-substituted pyrazole amines represent a specific class of "amphiphilic

pharmacophores." Structurally, they combine a polar, hydrogen-bond-rich head group (the

aminopyrazole) with a significant lipophilic tail (the C7 heptyl chain).

In drug discovery, this specific chain length is often chosen to modulate membrane permeability

without incurring the "molecular obesity" penalties of longer alkyl chains. In industrial

applications (corrosion inhibition), the heptyl chain provides the critical hydrophobic barrier

while the amine anchors to metal surfaces.

The Isomer Challenge
Before analyzing physicochemical data, one must define the regiochemistry. The properties

differ vastly between

-heptyl (1-heptyl) and

-heptyl (3, 4, or 5-heptyl) isomers.
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Isomer A (1-heptyl-1H-pyrazol-5-amine): The most common synthetic target. The heptyl

group is on the ring nitrogen.

Isomer B (1-heptyl-1H-pyrazol-3-amine): Tautomerically distinct; often co-produced with

Isomer A.

Isomer C (4-heptyl-1H-pyrazol-3-amine): The heptyl group is on the carbon backbone.

This guide focuses primarily on the

-heptyl variants, as these are the standard scaffolds for modulating lipophilicity in kinase
inhibitors and antimicrobial agents.

Physicochemical Data Profile
The following data aggregates experimental baselines and calculated consensus values

(cLogP) for 1-heptyl-1H-pyrazol-5-amine.

Core Parameters Table
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Parameter Value / Range Context & Causality

Molecular Weight ~181.28 g/mol

Low MW allows room for

further derivatization

(Fragment-Based Drug

Design).

LogP (Octanol/Water) 2.8 – 3.2

Critical: Unsubstituted

aminopyrazole has a LogP of

~0.1. The heptyl chain adds

~2.8–3.0 units, shifting the

molecule from hydrophilic to

lipophilic.

pKa (Ring Nitrogen) 2.5 – 3.0

Weakly basic. The heptyl

group exerts a slight positive

inductive effect (+I), marginally

increasing basicity compared

to N-phenyl analogs.

pKa (Exocyclic Amine) ~14 (Neutral)

The exocyclic

is a poor proton acceptor due

to resonance delocalization

into the aromatic ring.

Water Solubility < 0.5 mg/mL

The "Soap Effect": The

molecule forms micelles at

higher concentrations due to

the amphiphilic structure.

Polar Surface Area (PSA) ~52 Å²

Favorable for Blood-Brain

Barrier (BBB) penetration if the

heptyl tail does not sequester it

in membranes.

Melting Point 45 – 55 °C

Low melting solid/semi-solid.

The flexible heptyl chain

disrupts crystal packing

efficiency compared to methyl

analogs.
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Tautomerism & Ionization
Understanding the ionization state is vital for formulation. At physiological pH (7.4), heptyl-

aminopyrazoles exist predominantly as the neutral free base.

Acidic pH (< 2.0): Protonation occurs at the N2 (pyridine-like) ring nitrogen, not the exocyclic

amine.

Basic pH (> 12.0): Deprotonation of the exocyclic amine is rare in aqueous media; usually

requires strong bases (e.g., NaH in THF).

Technical Workflows & Visualization
Synthesis & Characterization Logic
The synthesis of N-heptyl aminopyrazoles is a classic regioselectivity puzzle. The reaction of

heptylhydrazine with

-ketonitriles yields two isomers.
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Figure 1: Regioselective synthesis pathway. The steric bulk of the heptyl group generally favors

the 5-amino isomer under kinetic control.

Experimental Protocols (Self-Validating)
To ensure data integrity, use these specific protocols. They are designed with internal controls

to validate the results.

Protocol A: Lipophilicity (LogP) via HPLC
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Why HPLC over Shake-Flask? The amphiphilic nature of heptyl-pyrazoles causes emulsion

formation in shake-flask methods (octanol/water), leading to inaccurate phase separation.

Reagents:

Column: C18 Reverse Phase (e.g., Agilent Zorbax, 5µm).

Mobile Phase: Methanol/Water (Isocratic 60:40) + 0.1% Formic Acid (to suppress ionization).

Standards: Toluene (LogP 2.7), Naphthalene (LogP 3.3), Pyrazole (LogP 0.2).

Step-by-Step:

Calibration: Inject the standards. Plot

(capacity factor) vs. Literature LogP.

Validation Check: The

of your calibration line must be

.

Sample Prep: Dissolve 1 mg of heptyl-aminopyrazole in 1 mL Methanol.

Run: Inject sample under identical conditions.

Calculation: Use the retention time (

) to calculate

:

(Where

is the void time, usually determined by Uracil injection).

Interpolation: Calculate LogP using the regression equation from Step 1.

Protocol B: pKa Determination via Spectrophotometry
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Why Spectrophotometry? Aminopyrazoles have distinct UV absorbance shifts upon

protonation. This method uses less sample than potentiometric titration.

Step-by-Step:

Stock Solution: Prepare

M solution of the analyte in water (add 1% DMSO if solubility is poor).

Buffer Series: Prepare buffers ranging from pH 1.0 to pH 6.0 (0.5 unit increments).

Scan: Measure UV-Vis spectra (200–400 nm) for each pH.

Isosbestic Point Check: Overlay the spectra.

Validation Check: You must see a sharp isosbestic point (a wavelength where absorbance

is constant across all pHs). If the point drifts, the sample is degrading or precipitating.

Data Fit: Plot Absorbance at

vs. pH. The inflection point of the sigmoidal curve is the pKa.

Applications & SAR Implications
Drug Discovery (Kinase Inhibition)
In kinase inhibitors (e.g., p38 MAPK or B-Raf), the pyrazole amine often binds to the hinge

region (ATP binding site).

Role of Amine: Hydrogen bond donor to the backbone carbonyl of the kinase hinge.[1]

Role of Heptyl: Occupies the hydrophobic "gatekeeper" pocket or solvent channel.

Warning: A C7 chain is often too flexible, leading to an entropy penalty upon binding.

Rigidifying the chain (e.g., adding a terminal phenyl or branching) often improves potency.

Corrosion Inhibition
Heptyl-aminopyrazoles are excellent mixed-type corrosion inhibitors for steel in acidic media.
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Mechanism: The pyrazole nitrogen coordinates with Fe vacant d-orbitals. The heptyl tail

forms a hydrophobic film, repelling water and chloride ions.

Efficiency: Increases with chain length up to C8-C10, after which solubility issues degrade

performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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